Cas no 675198-91-1 (5-Hydroxy-1,2-oxazol-3(2H)-one)

• Product Name: 5-Hydroxy-1,2-oxazol-3(2H)-one
• CAS No: 675198-91-1
• MF: C₃H₃NO₃
• MW: 101.060820817947
• CID: 2797732
• PubChem ID: 54292111
• Update Time: 2025-04-21

5-Hydroxy-1,2-oxazol-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxyisoxazol-3(2H)-one
• 5-Hydroxy-1,2-oxazol-3(2H)-one
• SCHEMBL5153933
• DTXSID60710370
• 675198-91-1

• Inchi： 1S/C3H3NO3/c5-2-1-3(6)7-4-2/h1,6H,(H,4,5)
• InChI Key： PNICOKLUBCGUPE-UHFFFAOYSA-N
• SMILES： O1C(=CC(N1)=O)O

Computed Properties

• Exact Mass: 101.011292958Da
• Monoisotopic Mass: 101.011292958Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 58.6Ų